Cas no 127067-28-1 (Adenosine,2'-deoxy-5'-O-phosphonocytidylyl-(3'®5')-)
127067-28-1 structure
Product Name:Adenosine,2'-deoxy-5'-O-phosphonocytidylyl-(3'®5')-
CAS No:127067-28-1
MF:C19H26N8O13P2
MW:636.40306520462
CID:225370
PubChem ID:195511
Update Time:2025-04-19
Adenosine,2'-deoxy-5'-O-phosphonocytidylyl-(3'®5')- Chemical and Physical Properties
Names and Identifiers
-
- [(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3-{[{[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methoxy}(hydroxy)phosphoryl]oxy}tetrahydrofuran-2-yl]methyl dihydrogen phosphate (non-preferred name)
- pdCpA
- 5'-phospho-2'-deoxyribocytidylylriboadenosine
- [(2R,3S,5R)-5-(4-Amino-2-Oxopyrimidin-1-Yl)-2-(Phosphonooxymethyl)Oxolan-3-Yl] [(2R,3S,4R,5R)-5-(6-Aminopurin-9-Yl)-3,4-Dihydroxyoxolan-2-Yl]Methyl Hydrogen Phosphate
- 127067-28-1
- SCHEMBL15083207
- ((2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3-(((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)tetrahydrofuran-2-yl)methyl dihydrogenphosphate
- UUBWXCHLJHRYJT-LNAOLWRRSA-N
- Adenosine,2'-deoxy-5'-O-phosphonocytidylyl-(3'®5')-
-
- Inchi: 1S/C19H26N8O13P2/c20-11-1-2-26(19(30)25-11)12-3-8(9(38-12)4-36-41(31,32)33)40-42(34,35)37-5-10-14(28)15(29)18(39-10)27-7-24-13-16(21)22-6-23-17(13)27/h1-2,6-10,12,14-15,18,28-29H,3-5H2,(H,34,35)(H2,20,25,30)(H2,21,22,23)(H2,31,32,33)/t8-,9+,10+,12+,14+,15+,18+/m0/s1
- InChI Key: UUBWXCHLJHRYJT-LNAOLWRRSA-N
- SMILES: P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)O[C@H]1C[C@H](N2C(N=C(C=C2)N)=O)O[C@@H]1COP(=O)(O)O
Computed Properties
- Exact Mass: 636.10968
- Monoisotopic Mass: 636.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 42
- Rotatable Bond Count: 10
- Complexity: 1180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 310Ų
- XLogP3: _5.8
Experimental Properties
- Density: 2.26
- Boiling Point: 1024.7°C at 760 mmHg
- Flash Point: 573.5°C
- Refractive Index: 1.882
- PSA: 309.75
Adenosine,2'-deoxy-5'-O-phosphonocytidylyl-(3'®5')- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
127067-28-1 (Adenosine,2'-deoxy-5'-O-phosphonocytidylyl-(3'®5')-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk